2-Chloro-3-(pyrrolidin-1-ylsulfonyl)pyridine

• IUPAC Name: 2-chloro-3-pyrrolidin-1-ylsulfonylpyridine
• InChI: InChI=1S/C9H11ClN2O2S/c10-9-8(4-3-5-11-9)15(13,14)12-6-1-2-7-12/h3-5H,1-2,6-7H2
• InChI Key: BQNRIDNMAGXHAV-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=C(N=CC=C2)Cl
• Molecular Formula: C9H11ClN2O2S
• DSSTOX Substance ID: DTXSID50484538
• Molecular Weight: 246.71 g/mol
• CAS RN: 60597-70-8

Description

Synthesis Analysis

The synthesis of CPSP is a topic of ongoing research. One of the challenges in its synthesis is its limited solubility in water. Therefore, developing new methods for the synthesis of CPSP that overcome its limitations is a future direction in this field.

Molecular Structure Analysis

The molecular formula of CPSP is C9H11ClN2O2S. The InChI code for CPSP is 1S/C9H11ClN2O2S/c10-9-8 (4-3-5-11-9)15 (13,14)12-6-1-2-7-12/h3-5H,1-2,6-7H2.

Scientific Research Applications

Synthesis and Coordination Chemistry

2-Chloro-3-(pyrrolidin-1-ylsulfonyl)pyridine plays a role in the synthesis and coordination chemistry, particularly in the formation of ligands for complex chemistry applications. These ligands, such as 2,6-di(pyrazol-1-yl)pyridine and related compounds, have been highlighted for their versatility, allowing the creation of luminescent lanthanide compounds useful for biological sensing and iron complexes that exhibit unusual thermal and photochemical spin-state transitions (Halcrow, 2005).

Organocatalysis

Another application involves its use as an organocatalyst. A specific derivative, (S)-2-((Naphthalen-2-ylsulfonyl)methyl)pyrrolidine, has been utilized for catalyzing asymmetric Michael reactions of cyclohexanone and nitroolefins. This showcases the compound's effectiveness in promoting reactions that yield products with high enantiomeric excess and diastereomeric ratios, beneficial in synthesizing optically active pharmaceuticals and agrochemicals (Syu, Kao, & Lin, 2010).

Pyrrolidine Chemistry

Research on pyrrolidines, a class of compounds including 2-Chloro-3-(pyrrolidin-1-ylsulfonyl)pyridine, has expanded due to their significant biological activities and industrial applications. Studies have focused on the synthesis of pyrrolidines through reactions that proceed under mild conditions, suggesting that similar methodologies could be applied to synthesize analogs with varied substitutions, potentially useful in developing new pharmaceuticals or agrochemical products (Żmigrodzka et al., 2022).

Advanced Material Synthesis

In the context of advanced material synthesis, 2-Chloro-3-(pyrrolidin-1-ylsulfonyl)pyridine derivatives have been explored for preparing optically pure compounds. These compounds have applications in developing new materials with precise optical properties, useful in various industries ranging from pharmaceuticals to electronics (Ruano, Alemán, & Cid, 2006).

Mechanism of Action

Target of Action

Compounds with a pyrrolidine scaffold have been reported to show nanomolar activity against ck1γ and ck1ε .

Mode of Action

It’s suggested that the chiral moiety in pyrrolidine compounds influences kinase inhibition .

Biochemical Pathways

Pyrrolidine compounds have been associated with the ck1γ and ck1ε pathways .

Result of Action

Pyrrolidine compounds have shown nanomolar activity against ck1γ and ck1ε .